![molecular formula C13H19NO3S B5523053 4-[(5-propyl-3-thienyl)carbonyl]-1,4-oxazepan-6-ol](/img/structure/B5523053.png)
4-[(5-propyl-3-thienyl)carbonyl]-1,4-oxazepan-6-ol
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Overview
Description
4-[(5-propyl-3-thienyl)carbonyl]-1,4-oxazepan-6-ol, also known as PTZ-343, is a chemical compound that has gained significant attention in the scientific research community due to its potential as a therapeutic agent. PTZ-343 belongs to the class of thieno[3,4-b]pyrazines and has shown promising results in the treatment of various diseases.
Scientific Research Applications
1. Spectroscopic Properties and Quantum Mechanical Study
Research by Kuruvilla et al. (2018) focused on the spectroscopic properties of a structurally related compound, using FT-IR and FT-Raman techniques. The study also utilized quantum mechanical methods for interpreting and predicting vibrational spectra. Such studies are crucial in understanding the molecular structure and properties of compounds like 4-[(5-propyl-3-thienyl)carbonyl]-1,4-oxazepan-6-ol.
2. Electrochromic Applications
The work of İçli et al. (2010) explored the development of electrochromic materials. They investigated donor-acceptor systems for creating low bandgap black polymer electrochromes. This kind of research is relevant for the development of smart materials and coatings, where compounds like this compound might find applications.
3. Tautomerism and Stability Studies
Lamsabhi et al. (2002) conducted a study on the tautomerism and stability of related compounds using density functional theory. Understanding the tautomerism and stability of such compounds is vital for their potential application in pharmaceuticals and chemical synthesis.
4. Synthesis and Application in Heterocyclic Chemistry
Research by Bremner et al. (1988) included the synthesis of derivatives related to this compound. Their work provides insights into the methods of synthesizing such compounds, which is crucial for their application in medicinal chemistry and material science.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(6-hydroxy-1,4-oxazepan-4-yl)-(5-propylthiophen-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO3S/c1-2-3-12-6-10(9-18-12)13(16)14-4-5-17-8-11(15)7-14/h6,9,11,15H,2-5,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVBWGINXCQBJEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C(=O)N2CCOCC(C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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